![molecular formula C8H9NO2 B1362757 2-Ethylnicotinic acid CAS No. 3421-76-9](/img/structure/B1362757.png)
2-Ethylnicotinic acid
Overview
Description
Synthesis Analysis
The synthesis of 2-Ethylnicotinic acid involves the use of n-butyllithium and diisopropylamine in tetrahydrofuran . The reaction is stirred at -78 C for 30 minutes, then warmed to 0 C for 30 minutes, and then cooled to -78 C. Methyl iodide is added and the reaction stirred for 30 minutes, then allowed to warm to ambient temperature and stirred for 3 hours .Molecular Structure Analysis
The molecular formula of this compound is C8H9NO2 . The InChI key is RESGCFMULOVHHB-UHFFFAOYSA-N .Chemical Reactions Analysis
The stoichiometry of chemical reactions may serve as the basis for quantitative chemical analysis methods . Titrations involve measuring the volume of a titrant solution required to completely react with a sample solution .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 151.16 . The compound is very soluble, with a solubility of 2.34 mg/ml or 0.0154 mol/l .Scientific Research Applications
Adsorptive Separation in Chemistry
- 2-Ethylnicotinic acid (2-ENA) derivatives, like isonicotinic acid, have been identified as potential adsorbents in the chemical industry. For example, Ni(IN)2 (where HIN = isonicotinic acid) was discovered as a promising adsorbent for the separation of ethane and ethylene, a crucial process in plastic chemistry. It demonstrates high selectivity and excellent recyclability, suggesting its significance in the field of adsorptive separation (Kang et al., 2021).
Coordination Chemistry and Material Science
- 2-ENA and its related compounds play a significant role in coordination chemistry. Complex compounds involving isonicotinic acid and ethyl isonicotinate have been studied for their potential in various material science applications. These compounds exhibit interesting properties like strong luminescence and electrical conductivity, which are essential for the development of new materials (Goher & Drátovský, 1976).
Synthetic Chemistry and Pharmaceutical Applications
- In synthetic chemistry, derivatives of 2-ENA are used as intermediates in the production of various pharmaceuticals. For instance, the synthesis of 2-aminonicotinic acids by reacting 2-chloronicotinic acid with amines under specific conditions is an important process in the pharmaceutical industry (Quevedo, Bavetsias, & McDonald, 2009).
Environmental Applications
- 2-ENA related compounds are also significant in environmental science. For example, ethylenediaminetetraacetic acid (EDTA), which is structurally similar to 2-ENA, is widely used as a chelating agent in various environmental applications. However, due to its non-biodegradability, research has been focused on finding biodegradable alternatives (Pinto, Neto, & Soares, 2014).
Biodegradable Chelating Agents
- In a similar context, 2-ENA and its derivatives can be explored for their potential as biodegradable chelating agents. This application is crucial for reducing environmental impact in industries where chelating agents are indispensable (Bretti et al., 2016).
Molecular and Biomolecular Studies
- Molecular structure analysis and spectral studies of 2-ENA derivatives provide insights into their properties, which can be applied in various fields, including biomolecular research and drug design (Karabacak, Kose, & Atac, 2012).
Safety and Hazards
The compound is associated with several hazard statements, including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful if inhaled), and H335 (May cause respiratory irritation) . The precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280 (Wear protective gloves/protective clothing/eye protection/face protection), and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
Mechanism of Action
Target of Action
It is structurally similar to niacin (also known as nicotinic acid), a form of vitamin b3 . Niacin is known to play a crucial role in the human body as a precursor of nicotinamide coenzymes, which are involved in numerous vital redox reactions .
Mode of Action
Niacin is known to decrease lipids and apolipoprotein B-containing lipoproteins by modulating triglyceride synthesis in the liver or by modulating lipolysis in adipose tissue .
Biochemical Pathways
Niacin, a structurally similar compound, is involved in the synthesis and salvage pathways of nicotinamide adenine dinucleotide (nad+), a crucial coenzyme in redox reactions .
Pharmacokinetics
Niacin, a structurally similar compound, is known to have a biological half-life of 20-45 minutes .
Result of Action
Niacin, a structurally similar compound, is known to have several effects, including reducing the risk of nonfatal myocardial infarctions in patients with a history of myocardial infarction and hyperlipidemia .
Biochemical Analysis
Biochemical Properties
2-Ethylnicotinic acid plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. One of the primary interactions is with nicotinamide adenine dinucleotide (NAD) and its phosphorylated form, nicotinamide adenine dinucleotide phosphate (NADP). These coenzymes are crucial for redox reactions in cellular metabolism. This compound can influence the activity of enzymes involved in these pathways, such as dehydrogenases and reductases, by acting as a precursor or modulator of NAD and NADP levels .
Cellular Effects
This compound affects various types of cells and cellular processes. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound can modulate the activity of sirtuins, a family of NAD-dependent deacetylases, which play a role in regulating cellular stress responses, metabolism, and aging . Additionally, it can impact the expression of genes involved in lipid metabolism, inflammation, and oxidative stress, thereby influencing overall cell function and health.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The stability and degradation of the compound are crucial factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but its degradation can be accelerated by exposure to light and heat . Long-term exposure to this compound in in vitro and in vivo studies has demonstrated sustained effects on cellular metabolism, gene expression, and overall cell health.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low to moderate doses, it has been observed to exert beneficial effects on lipid metabolism, inflammation, and oxidative stress. At high doses, this compound can cause toxic or adverse effects, such as hepatotoxicity and gastrointestinal disturbances . These threshold effects highlight the importance of determining the optimal dosage for therapeutic applications while minimizing potential side effects.
Metabolic Pathways
This compound is involved in several metabolic pathways, including the pyridine nucleotide cycle and the biosynthesis of NAD and NADP. It interacts with enzymes such as nicotinamide phosphoribosyltransferase (NAMPT) and nicotinamide mononucleotide adenylyltransferase (NMNAT), which are crucial for the conversion of nicotinic acid derivatives into NAD and NADP . These interactions can influence metabolic flux and the levels of key metabolites, thereby affecting overall cellular metabolism.
Transport and Distribution
The transport and distribution of this compound within cells and tissues involve specific transporters and binding proteins. It can be transported across cell membranes by solute carrier family transporters, such as SLC22A13, which facilitate the uptake and distribution of organic acids . Once inside the cell, this compound can bind to intracellular proteins and accumulate in specific cellular compartments, influencing its localization and activity.
Subcellular Localization
The subcellular localization of this compound is crucial for its activity and function. It can be directed to specific compartments or organelles through targeting signals or post-translational modifications. For example, this compound can localize to the mitochondria, where it participates in redox reactions and energy metabolism . Additionally, its presence in the nucleus can influence gene expression and chromatin remodeling, further highlighting its diverse roles in cellular function.
properties
IUPAC Name |
2-ethylpyridine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO2/c1-2-7-6(8(10)11)4-3-5-9-7/h3-5H,2H2,1H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RESGCFMULOVHHB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C=CC=N1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10333457 | |
Record name | 2-ethylnicotinic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10333457 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3421-76-9 | |
Record name | 2-ethylnicotinic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10333457 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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